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Compound of Interest

Compound Name: Norcyclobenzaprine

Cat. No.: B1203295 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Norcyclobenzaprine, a primary metabolite of

Cyclobenzaprine.[1][2][3] The following procedures and recommendations are based on the

available safety data for the parent compound, Cyclobenzaprine, and hazard information for

Norcyclobenzaprine.

Personal Protective Equipment (PPE)
When handling Norcyclobenzaprine, a comprehensive approach to personal protection is

crucial to minimize exposure. The recommended personal protective equipment includes:

Eye and Face Protection: Wear safety glasses with side-shields or goggles.[4] If there is a

risk of splashing, a face shield should be used in conjunction with goggles.[5][6] Standard

eyeglasses do not offer adequate protection.[6]

Skin Protection:

Gloves: Wear protective gloves that have been inspected for integrity before use.[5][7]

Butyl rubber gloves are a suitable option.[4] Proper glove removal technique is essential to

avoid skin contact.

Clothing: A chemical-resistant apron, long-sleeved clothing, or a complete suit protecting

against chemicals is required.[5][8] The type of protective equipment should be selected
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based on the concentration and amount of the substance being handled.[5]

Respiratory Protection: In situations where dust or aerosols may be generated, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with a dust filter.[8][9]

Ensure adequate ventilation, such as a chemical fume hood, when handling the substance.

[5][9]

Hazard Identification and Toxicity Data
Norcyclobenzaprine is classified as harmful if swallowed, in contact with skin, or if inhaled.[10]

It can also cause skin and serious eye irritation.[10] The following table summarizes the

available toxicity data for the parent compound, Cyclobenzaprine.

Toxicity Data for Cyclobenzaprine

Acute Oral Toxicity (LD50) 250 mg/kg (mouse)[5][11]

Acute Intravenous Toxicity (LD50) 36 mg/kg (mouse)[5]

Acute Intraperitoneal Toxicity (LD50) 90 mg/kg (mouse)[5]

GHS Hazard Statements for

Norcyclobenzaprine
H302: Harmful if swallowed[10][12]

H312: Harmful in contact with skin[10]

H315: Causes skin irritation[10]

H319: Causes serious eye irritation[10]

H332: Harmful if inhaled[10]

Experimental Protocol for Safe Handling
Adherence to a strict protocol is essential for the safe handling of Norcyclobenzaprine in a

laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[5][9]
Ensure that eyewash stations and safety showers are readily accessible.[4]
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Before handling, inspect all PPE for damage.

2. Handling the Compound:

Avoid direct contact with the skin, eyes, and clothing.[4][5]
Do not breathe in dust, fumes, gas, mist, vapors, or spray.[5][7]
Wash hands thoroughly after handling the product.[5][7][12]
Do not eat, drink, or smoke in the area where the compound is being handled.[5][7][12]

3. Accidental Release Measures:

In case of a spill, evacuate the area.[5]
Wear appropriate respiratory protection and PPE during cleanup.[5]
Prevent the substance from entering drains.[5]
For solid spills, carefully sweep or shovel the material into a suitable, closed container for
disposal, avoiding dust generation.[5][8]
For liquid spills, absorb with an inert material (e.g., diatomite, universal binders) and place in
a sealed container for disposal.[7]

4. First Aid Procedures:

If Swallowed: Immediately call a poison center or doctor.[5][12] Rinse mouth with water.[5]
[12] Do not induce vomiting unless directed by a medical professional.[8]
If on Skin: Wash off immediately with plenty of soap and water.[5][7] Remove contaminated
clothing and wash it before reuse.[5][7]
If Inhaled: Move the person to fresh air.[5][7] If breathing is difficult, provide artificial
respiration and seek medical attention.[5][8]
If in Eyes: Rinse cautiously with water for several minutes.[5] Remove contact lenses if
present and easy to do. Continue rinsing.

Operational and Disposal Plans
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage:

Store in a cool, dry, and well-ventilated place.[5]

Keep the container tightly closed.[5][8]
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Store locked up and away from incompatible materials such as oxidizing agents.[5][9]

Disposal:

Dispose of contents and containers in accordance with local, regional, and national

regulations at an approved waste disposal plant.[5][12]

For unused or expired medicine, it is recommended to use a drug take-back program if

available.[13]

If a take-back program is not accessible, the substance may be disposed of in household

trash by first mixing it with an unappealing substance like dirt or used coffee grounds, placing

the mixture in a sealed plastic bag, and then discarding it.[13]

Do not pour the substance down the drain unless specifically approved.[14] Pharmaceutical

waste should generally be handled as chemical waste.[14]
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Caption: Workflow for the safe handling of Norcyclobenzaprine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tonixpharma.com [tonixpharma.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1203295?utm_src=pdf-body-img
https://www.benchchem.com/product/b1203295?utm_src=pdf-body
https://www.benchchem.com/product/b1203295?utm_src=pdf-custom-synthesis
https://www.tonixpharma.com/wp-content/uploads/2021/11/Cyclobenzaprine-CBP-and-its-Major-Metabolite-Norcyclobenzaprine-nCBP-are-Potent-Antagonists-of-the-Serotonin-Receptor-2A-Histamine-H1-and-%CE%B1-Adrenergic-Receptors.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Cyclobenzaprine (CBP) and Its Major Metabolite Norcyclobenzaprine (nCBP) Are Potent
Antagonists of Human Serotonin Receptor 2a (5HT2a), Histamine Receptor H-1 and á-
Adrenergic Receptors: Mechanistic and Safety Implications for Treating Fibromyalgia
Syndrome by Improving Sleep Quality - ACR Meeting Abstracts [acrabstracts.org]

3. tonixpharma.com [tonixpharma.com]

4. lgcstandards.com [lgcstandards.com]

5. cdn.accentuate.io [cdn.accentuate.io]

6. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]

7. file.medchemexpress.com [file.medchemexpress.com]

8. spectrumrx.com [spectrumrx.com]

9. WERCS Studio - Application Error [assets.thermofisher.com]

10. Norcyclobenzaprine | C19H19N | CID 9918 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. cdn.caymanchem.com [cdn.caymanchem.com]

12. sds.edqm.eu [sds.edqm.eu]

13. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]

14. nems.nih.gov [nems.nih.gov]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Norcyclobenzaprine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203295#personal-protective-equipment-for-
handling-norcyclobenzaprine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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